Cas no 12129-51-0 (Bis(cyclopentadienyl)dicarbonyl titanium (II))

• Product Name: Bis(cyclopentadienyl)dicarbonyl titanium (II)
• CAS No: 12129-51-0
• MF: C₁₂H₁₀O₂Ti
• MW: 234.073604106903
• MDL: MFCD00143762
• CID: 86664
• Update Time: 2024-11-03

Bis(cyclopentadienyl)dicarbonyl titanium (II) Chemical and Physical Properties

Names and Identifiers

• Bis(cyclopentadienyl)dicarbonyl titanium (II)
• bis(oxomethylidene)titanium,cyclopenta-1,3-diene
• DICYCLOPENTADIENYLDICARBONYL TITANIUM(II)
• -cyclopentadienyl-
• -cyclopentadienyltitanium
• Dicarbonylbis(cyclopentadienyl)titanium
• DICARBONYLBIS(CYCLOPENTADIENYL)TITANIUM(II)
• Dicarbonyldi-&#960
• Titanium, bis(cyclopentadienyl)dicarbonyl-
• Titanium, dicarbonylbiscyclopentadienyl-
• Titanium, dicarbonyldi-&#960
• Titanium, dicarbonyldicyclopentadienyl-
• Titanocene dicarbonyl
• BIS(CYCLOPENTADIENYL)DICARBONYL TITANIUM
• DICYCLOPENTADIENYLDICARBONYL TITANIUM II
• Dicarbonylbis(pi-cyclopentadienyl)titanium
• Dicarbonyldi(eta-cyclopentadienyl)titanium
• Dicarbonyldi-pi-cyclopentadienyltitanium

• MDL： MFCD00143762
• Inchi： 1S/2C5H5.2CO.Ti/c2*1-2-4-5-3-1;2*1-2;/h2*1-5H;;;
• InChI Key： PGTLZCOZZVJMOQ-UHFFFAOYSA-N
• SMILES： [CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[O+]#[C-].[O+]#[C-].[Ti] |^1:0,1,2,3,4,5,6,7,8,9|

Computed Properties

• Exact Mass: 234.01600
• Monoisotopic Mass: 287.971881
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 333
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 90°C
• Boiling Point: 60°C/0.001mm
• Flash Point: 60°C/0.001mm subl.
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: 1.62700
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Soluble in most organic solvents, but will react with chloroform and dichloromethane

Bis(cyclopentadienyl)dicarbonyl titanium (II) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3466
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： S26; S36/37/39
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：II
• TSCA：No
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22; R36/37/38; R40
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Other non-metal organides Other non-metal oxides